{3-[(2-aminoethyl)amino]propyl}dimethylamine

• CAS No.: 24229-48-9
• Molecular Formula: C7H19N3
• Molecular Weight: 145.2

Description

{3-[(2-aminoethyl)amino]propyl}dimethylamine is a chemical compound with the molecular formula C7H19N3. It is also known by its IUPAC name, N1-(2-aminoethyl)-N~3~,N~3~-dimethyl-1,3-propanediamine . This compound is a diamine, meaning it contains two amine groups, which makes it a versatile intermediate in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require a solvent such as ethanol and a catalyst to facilitate the reaction .

Industrial Production Methods

In industrial settings, the production of {3-[(2-aminoethyl)amino]propyl}dimethylamine can be scaled up using continuous flow reactors. This method ensures a consistent and high-yield production process, which is crucial for commercial applications .

Chemical Reactions Analysis

Types of Reactions

Oxidation: This compound can undergo oxidation reactions, typically in the presence of oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine groups act as nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

Oxidation: Formation of corresponding amides or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted amines or amides.

Scientific Research Applications

Chemistry

In chemistry, {3-[(2-aminoethyl)amino]propyl}dimethylamine is used as a building block for the synthesis of various complex molecules. It is particularly useful in the preparation of polymers and resins .

Biology

In biological research, this compound is used as a reagent for the modification of biomolecules. It can be used to introduce amine groups into proteins and peptides, which can then be further modified for various applications .

Medicine

In the medical field, this compound is explored for its potential use in drug delivery systems. Its ability to form stable complexes with various drugs makes it a candidate for targeted drug delivery .

Industry

Industrially, this compound is used in the production of surfactants, which are essential in the formulation of detergents and cleaning agents. It is also used in the manufacture of adhesives and sealants .

Mechanism of Action

The mechanism of action of {3-[(2-aminoethyl)amino]propyl}dimethylamine involves its ability to interact with various molecular targets through its amine groups. These interactions can lead to the formation of stable complexes with other molecules, facilitating various chemical reactions. The compound can also act as a ligand, binding to metal ions and forming coordination complexes .

Comparison with Similar Compounds

Similar Compounds

1,3-Propanediamine, N3-(2-aminoethyl)-N~1~,N~1~-dimethyl-: Similar structure but different substitution pattern.

N,N-Dimethylethylenediamine: Lacks the propyl chain present in {3-[(2-aminoethyl)amino]propyl}dimethylamine.

Uniqueness

What sets this compound apart from similar compounds is its unique combination of two amine groups and a propyl chain, which provides it with distinct chemical properties and reactivity. This makes it particularly useful in applications requiring specific molecular interactions and stability .